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Compound of Interest

Compound Name: AF 568 NHS ester

Cat. No.: B12368988 Get Quote

For researchers, scientists, and drug development professionals utilizing AF 568 NHS ester, a
comprehensive understanding of its handling, safety, and disposal is paramount for ensuring a

secure and efficient laboratory environment. This guide provides immediate, essential

information and step-by-step procedural guidance for the effective use of this amine-reactive

fluorescent dye.

Immediate Safety and Handling
While AF 568 NHS ester and its analogues are generally not considered hazardous

substances, adherence to standard laboratory safety practices is crucial.[1] Always consult

your institution's specific safety protocols and the product's Safety Data Sheet (SDS) if

available.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields.

Hand Protection: Use impervious gloves (e.g., nitrile).

Body Protection: A standard lab coat is recommended.

Handling:

Handle in a well-ventilated area.
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Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly

with water.

If inhaled, move to fresh air. If symptoms persist, seek medical attention.[1]

Storage and Stability
Proper storage is critical to maintain the reactivity and fluorescence of AF 568 NHS ester.

Parameter Condition Duration

Long-term Storage Store at -20°C in the dark.
Up to 12 months from receipt.

[2]

Transportation
Can be shipped at room

temperature.
Up to 3 weeks.[2]

In Solution
Prepare fresh as reactivity

decreases in solution.

Use immediately after

dissolving.

Upon receipt, it is recommended to desiccate the product and protect it from prolonged

exposure to light.[2]

Experimental Protocol: Protein Labeling
AF 568 NHS ester is widely used for labeling proteins and other biomolecules containing

primary amines. The following is a general protocol for labeling IgG antibodies.

Materials:

AF 568 NHS ester

Protein (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

1 M Sodium bicarbonate buffer, pH 8.3

Gel filtration column (e.g., Sephadex G-25)
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Procedure:

Prepare Protein Solution: Dissolve the protein in 0.1 M sodium bicarbonate buffer at a

concentration of 5-10 mg/mL.

Prepare Dye Solution: Immediately before use, dissolve the AF 568 NHS ester in DMF or

DMSO to a concentration of 10 mg/mL.

Reaction: While gently stirring the protein solution, slowly add the dissolved dye. The optimal

molar ratio of dye to protein should be determined empirically, but a starting point of 10:1

(dye:protein) is common for IgG antibodies.

Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from

light.

Purification: Separate the labeled protein from the unreacted dye using a gel filtration column

equilibrated with an appropriate buffer (e.g., PBS). The first colored band to elute is the

labeled protein.

Experimental Workflow for Protein Labeling
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Caption: Workflow for labeling proteins with AF 568 NHS ester.

Disposal Plan
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Proper disposal of fluorescent dyes and associated waste is essential to ensure laboratory and

environmental safety. Always adhere to your institution's hazardous waste disposal procedures.

Waste Segregation:

Solid Waste: Collect all contaminated materials such as gloves, pipette tips, and tubes in a

designated hazardous waste container lined with a plastic bag.

Liquid Waste: Collect all aqueous solutions containing the dye, including the supernatant

from the labeling reaction and purification column washes, in a designated hazardous liquid

waste container.

Sharps Waste: Any contaminated sharps should be disposed of in a designated sharps

container for hazardous chemical waste.

Disposal Procedure:

Labeling: Clearly label all waste containers as "Hazardous Chemical Waste" and specify the

contents, including "AF 568 NHS ester."

Storage: Store waste containers in a designated, secure area away from general lab traffic.

Pickup: Arrange for waste pickup by your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal service.

Logical Relationship for Waste Disposal
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Caption: Decision-making process for the disposal of AF 568 NHS ester waste.

Quantitative Data
The following table summarizes the key quantitative properties of AF 568 NHS ester.
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Property Value

Molecular Weight ~994.18 g/mol [2]

Excitation Maximum 572 nm

Emission Maximum 598 nm

Extinction Coefficient 94,238 L·mol⁻¹·cm⁻¹

Solubility Good in water, DMSO, and DMF[2]

pH Sensitivity Insensitive between pH 4 and 10

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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